Cas no 1803896-55-0 (2-Fluoro-7-iodo-1H-benzimidazole)

• Product Name: 2-Fluoro-7-iodo-1H-benzimidazole
• CAS No: 1803896-55-0
• MF: C₇H₄FIN₂
• MW: 262.022936820984
• CID: 4826164
• Update Time: 2025-06-07

2-Fluoro-7-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-7-iodo-1H-benzimidazole
• 2-Fluoro-7-iodo-1H-benzo[d]imidazole

• Inchi： 1S/C7H4FIN2/c8-7-10-5-3-1-2-4(9)6(5)11-7/h1-3H,(H,10,11)
• InChI Key： DUWWLNYVCZWLOG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1N=C(N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7

Additional information on 2-Fluoro-7-iodo-1H-benzimidazole

Introduction to 2-Fluoro-7-iodo-1H-benzimidazole (CAS No. 1803896-55-0)

2-Fluoro-7-iodo-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1803896-55-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole class, a structural motif renowned for its broad spectrum of biological activities and therapeutic potential. The presence of both fluoro and iodo substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The benzimidazole core is a privileged structure in drug discovery, with numerous examples of approved drugs featuring this moiety. Its aromatic system allows for facile interactions with biological targets, including enzymes and receptors, while the nitrogen atoms at the 1 and 3 positions provide opportunities for further functionalization. In particular, the fluoro group at the 2-position can modulate metabolic stability, lipophilicity, and binding affinity, whereas the iodo substituent at the 7-position serves as a versatile handle for further chemical transformations via cross-coupling reactions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-fluoro-7-iodo-1H-benzimidazole, making it accessible for exploration in various medicinal chemistry campaigns. The compound has been employed as an intermediate in the synthesis of small-molecule inhibitors targeting diseases such as cancer, inflammation, and infectious disorders. Its structural features make it particularly suitable for designing molecules that interact with protein kinases, which are critical therapeutic targets in oncology.

In the realm of oncology research, 2-fluoro-7-iodo-1H-benzimidazole has been utilized to develop inhibitors of kinases involved in tumor proliferation and survival. For instance, studies have demonstrated its utility in generating novel agents that disrupt signaling pathways such as the MAPK and PI3K/AKT cascades. The fluoro group enhances binding affinity by introducing electron-withdrawing effects, while the iodo atom facilitates further derivatization through palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse pharmacophores.

Furthermore, the benzimidazole scaffold has been explored for its antimicrobial properties. Researchers have leveraged derivatives of 2-fluoro-7-iodo-1H-benzimidazole to develop compounds with activity against resistant bacterial strains. The fluoro substituent contributes to improved pharmacokinetic profiles, while the iodo group enables structural diversification to optimize efficacy against bacterial enzymes such as DNA gyrase and topoisomerase IV.

The compound's versatility also extends to its application in drug discovery beyond oncology and antimicrobial therapy. Emerging evidence suggests its potential in modulating immune responses, making it a candidate for immunomodulatory agents. By targeting immune checkpoint proteins or cytokine pathways, derivatives of 2-fluoro-7-iodo-1H-benzimidazole may offer new therapeutic strategies for autoimmune diseases and chronic inflammation.

Synthetic approaches to 2-fluoro-7-iodo-1H-benzimidazole typically involve multi-step sequences starting from commercially available precursors such as o-fluroaniline or iodobenzene derivatives. Key steps often include cyclization reactions to form the benzimidazole ring followed by halogenation and functional group interconversion. Modern synthetic techniques, including transition-metal catalysis and flow chemistry, have streamlined these processes, improving yields and scalability.

The pharmacological evaluation of 2-fluoro-7-iodo-1H-benzimidazole derivatives has revealed promising activities across multiple disease areas. In preclinical studies, certain analogs have demonstrated potent inhibition of target enzymes with favorable selectivity profiles. Additionally, computational modeling has been employed to rationalize binding interactions and guide structure optimization efforts.

The future development of 2-fluoro-7-iodo-1H-benzimidazole based drugs will likely benefit from advances in fragment-based drug design and library screening technologies. High-throughput screening platforms coupled with machine learning algorithms can accelerate the identification of lead compounds derived from this scaffold. Moreover, collaboration between academic researchers and pharmaceutical companies will be essential to translate these findings into clinical applications.

In conclusion,2-fluoro-7-iodo-1H-benzimidazole (CAS No. 1803896-55-0) represents a structurally intriguing molecule with significant potential in drug discovery. Its unique combination of substituents makes it a versatile building block for developing therapeutics targeting diverse diseases. As research continues to uncover new biological functions and synthetic methodologies improve accessibility,this compound is poised to play an increasingly important role in medicinal chemistry innovation.